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Compound of Interest

Compound Name: 1,2,3,4-Tetramethylbenzene

Cat. No.: B1201564

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for 1,2,3,4-
tetramethylbenzene (also known as prehnitene), tailored for a scientific audience. The
following sections detail its hazards, safe handling procedures, and emergency response
protocols, with quantitative data summarized for clarity and key processes visualized.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 1,2,3,4-
tetramethylbenzene is fundamental to its safe handling and use in experimental settings.
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Property Value Source
Molecular Formula CioH14 [1112]
Molecular Weight 134.22 g/mol [1][2]
Appearance Colorless liquid [11[3]
Odor No information available [1]
Boiling Point 203 °C/397.4 °F [1][4]
Melting Point -6.2 °C (20.8 °F; 266.9 K) [3]
Flash Point 68 °C / 154.4 °F [1]
Density 0.9 g/cm3 [1]
Vapor Pressure 0'3§5 mmHg @ 25°C [5]
(estimated)

Water Solubility Immiscible 416171
Solubility in Other Solvents Soluble i alcohol, ether, and [6]18]

benzene.

Toxicological Data

Toxicological data is crucial for assessing the potential health risks associated with exposure to
1,2,3,4-tetramethylbenzene.
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Metric Value Species Route Source
Oral LD50 >5000 mg/kg Rat Ingestion [2][9]
Oral LD50 6408 mg/kg Rat Oral [5]

] . Mild positive
Primary Skin )

o response Rabbit Dermal [10][11][12]
[rritation

(erythema)
Eye Irritation Non-irritant Rabbit Ocular [10][11][22]
Cutaneous Not a skin , ,
o - Guinea Pig Dermal [10][11][12]

Sensitization sensitizer

GHS Hazard Classification and Statements

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazard information.

Hazard Class Category Hazard Statement
Flammable Liquids 4 H227: Combustible liquid

) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation 2

[2]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye
irritation[1][2]

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation[1]

GHS classification aggregated from multiple sources.[2]
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Exposure Type
Inhalation) (Skin Contact) (Eye Contact) (Inges!ion

Immediate Actions
\ 4 A\

Y A4

Move to Eresh Air Remove Contaminated Clothing Rinse with Water for 15 mins Clean Mouth with Water
Wash with Soap and Water Remove Contact Lenses Drink Plenty of Water

If Breathing is Difficult, Give Oxygen

Mei 'ical Attention

Y

If Not Breathing, Give Atrtificial Respiration If Irritation Persists

1 Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Health and Safety of 1,2,3,4-
Tetramethylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201564#health-and-safety-information-for-1-2-3-4-
tetramethylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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